Cas no 1235090-76-2 (2-(2-methoxyphenoxy)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide
• CAS No: 1235090-76-2
• MF: C₂₀H₂₅N₃O₃
• MW: 355.43080496788
• CID: 6203329
• PubChem ID: 49687560
• Update Time: 2025-10-05

2-(2-methoxyphenoxy)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide
• 1235090-76-2
• F5033-2121
• VU0631055-1
• 2-(2-methoxyphenoxy)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide
• AKOS024491784
• 2-(2-methoxyphenoxy)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide
• 2-(2-methoxyphenoxy)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]acetamide

• Inchi： 1S/C20H25N3O3/c1-25-17-6-2-3-7-18(17)26-15-20(24)22-14-16-9-12-23(13-10-16)19-8-4-5-11-21-19/h2-8,11,16H,9-10,12-15H2,1H3,(H,22,24)
• InChI Key： MEOWHXTXMIXSSD-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC=CC=1OC)NCC1CCN(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 355.18959167g/mol
• Monoisotopic Mass: 355.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-(2-methoxyphenoxy)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide

Comprehensive Overview of 2-(2-Methoxyphenoxy)-N-{1-(Pyridin-2-yl)Piperidin-4-ylMethyl}Acetamide (CAS No. 1235090-76-2)

2-(2-Methoxyphenoxy)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide, with the CAS number 1235090-76-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a methoxyphenoxy group, a piperidine ring, and a pyridine moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential interactions with biological targets, such as receptors or enzymes, due to its hybrid pharmacophore design.

In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in precision medicine and targeted therapy. The compound’s acetamide linker and heterocyclic components align with trends in developing kinase inhibitors or GPCR ligands, areas frequently searched in academic and industrial databases. Its CAS no. 1235090-76-2 is often queried alongside terms like "structure-activity relationship (SAR)" or "bioavailability optimization," reflecting its relevance in drug design pipelines.

The synthesis of 2-(2-methoxyphenoxy)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. Given the rise of AI-driven molecular modeling, computational studies on this compound’s binding affinity or ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity) are increasingly common, addressing user queries about "in silico drug screening."

From a commercial perspective, CAS 1235090-76-2 is cataloged by chemical suppliers catering to high-throughput screening (HTS) and fragment-based drug discovery. Its applications extend to neurological research, where analogs of piperidine and pyridine derivatives are explored for neuroprotective or cognitive-enhancing effects. This aligns with trending searches on "blood-brain barrier permeability" and "CNS drug development," highlighting its interdisciplinary appeal.

Environmental and regulatory considerations for 2-(2-methoxyphenoxy)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide emphasize compliance with REACH and GLP standards. While not classified as hazardous, proper handling protocols are recommended due to its fine powder form. The compound’s stability under various pH conditions and solubility profiles are frequently studied, addressing practical concerns in formulation science.

In summary, 2-(2-methoxyphenoxy)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide (CAS 1235090-76-2) exemplifies the intersection of medicinal chemistry and modern pharmacology. Its structural versatility and potential therapeutic applications make it a valuable candidate for ongoing research, resonating with queries on "next-generation drug candidates" and "scaffold diversification." As the scientific community continues to explore its properties, this compound remains a noteworthy example of innovation in bioactive molecule design.